1-(4-Chlorophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-chlorophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15ClO3/c1-20-16-5-3-4-13(17(16)21-2)8-11-15(19)12-6-9-14(18)10-7-12/h3-11H,1-2H3/b11-8+
• InChI Key: IKWVCXXTVVJGAS-DHZHZOJOSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=CC(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C/C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H15ClO3
• Molecular Weight: 302.7 g/mol
• CAS RN: 93330-34-8

Description

1-(4-Chlorophenyl)-3-(2,3-dimethoxyphenyl)prop-2-en-1-one, also known as EF24, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. EF24 belongs to the family of curcuminoids, which are compounds derived from the spice turmeric.

Scientific Research Applications

Molecular Structure and Synthesis

• A related compound, (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, was synthesized and its molecular structure analyzed using various methods like FT-IR, X-ray diffraction, HF, and DFT methods. This analysis included vibrational wavenumbers calculations, geometrical parameter assessments, NBO analysis for molecule stability, and hyperpolarizability studies (Najiya et al., 2014).

Crystal Packing and Intermolecular Interactions

• The study of a cocrystal of 1-(4-chlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one and another similar compound revealed the crystal packing stabilized by weak intermolecular C—H⋯O and π–π interactions (Ng et al., 2006).

Synthesis and Characterization of Derivatives

• Research involving the synthesis and characterization of derivatives containing 3-(4-Chlorophenyl)-2,4-Dithio-1,3,5-Triazines with chalcone moieties was conducted. This involved chemical tests, elemental analysis, and spectral characterizations (Tayade & Waghmare, 2016).

Electronic Properties and Chemical Reactivity

• A detailed study on (E)-3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one investigated its geometrical entities, electronic properties, and chemical reactivity aspects using DFT methods. This included an analysis of bond lengths, angles, Mulliken atomic charges, molecular electrostatic potential surface, and electronic parameters (Adole et al., 2020).

Crystal and Molecular Structures

• The crystal and molecular structures of symmetric vinamidinium salts, which include derivatives of the mentioned compound, were investigated, focusing on their non-linear optical (NLO) properties (Sridhar et al., 2002).

Computational Insights

• Computational insights on molecular structure, electronic properties, and chemical reactivity of a similar compound were provided. This included HOMO and LUMO analysis, MEP, and first-order hyperpolarizability studies using HF and density functional methods (Mary et al., 2015).

Antioxidant Activity

• Synthesis, structural characterization, and antioxidant activity of methoxy- and hydroxyl-substituted 2'-aminochalcones were explored. These compounds were tested in vitro for their free radical scavenging ability and superoxide dismutase mimetic activity (Sulpizio et al., 2016).